Cas no 1106730-56-6 (9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole)

• Product Name: 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole
• CAS No: 1106730-56-6
• MF: C₃₉H₂₆N₄
• MW: 550.6
• CID: 5469981
• PubChem ID: 118330171
• Update Time: 2025-05-20

9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole
• 9H-Carbazole, 9-[3'-(4,6-diphenyl-1,3,5-triazin-2-yl)[1,1'-biphenyl]-3-yl]-
• BS-53643
• 9-(3'-(4,6-Diphenyl-1,3,5-triazin-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole
• SCHEMBL17032776
• 9-(3'-(4,6diphenyl-1,3,5-triazin-2-yl)-[1,1'-biphenyl]-3-yl)-9h-carbazole
• 1106730-56-6
• 9-[3'-(4,6-diphenyl-1,3,5-triazin-2-yl)-[1,1'-biphenyl]-3-yl]-9H-carbazole

• Inchi： 1S/C39H26N4/c1-3-13-27(14-4-1)37-40-38(28-15-5-2-6-16-28)42-39(41-37)31-19-11-17-29(25-31)30-18-12-20-32(26-30)43-35-23-9-7-21-33(35)34-22-8-10-24-36(34)43/h1-26H
• InChI Key： JXRJWKCXUSLMKK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C3=CC=CC(C4=NC(C5=CC=CC=C5)=NC(C5=CC=CC=C5)=N4)=C3)C=2)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 550.21574685g/mol
• Monoisotopic Mass: 550.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 43.6Ų

Additional information on 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole

Recent Advances in the Study of 9-(3'-(4,6-Diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole (CAS: 1106730-56-6)

The compound 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole (CAS: 1106730-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine and carbazole moieties, exhibits promising potential in various applications, including organic light-emitting diodes (OLEDs), photodynamic therapy, and as a scaffold for drug discovery. Recent studies have focused on elucidating its photophysical properties, synthetic pathways, and biological activities, providing valuable insights for both academic and industrial researchers.

One of the key areas of investigation has been the photoluminescent properties of 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole. Research published in 2023 demonstrated that this compound exhibits high quantum yield and excellent thermal stability, making it a prime candidate for use in OLEDs. The study highlighted the role of the triazine core in enhancing electron transport properties, which is critical for improving the efficiency of optoelectronic devices. These findings open new avenues for the development of next-generation display technologies.

In addition to its optoelectronic applications, recent studies have explored the potential of 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole in photodynamic therapy (PDT). A 2024 study revealed that the compound can generate reactive oxygen species (ROS) upon light irradiation, which is essential for inducing apoptosis in cancer cells. The research team optimized the compound's structure to enhance its ROS generation efficiency while minimizing off-target effects. This breakthrough could lead to the development of more effective and selective PDT agents for cancer treatment.

The synthetic accessibility of 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole has also been a focal point of recent research. A novel, scalable synthesis route was reported in early 2024, which significantly reduces the number of steps and improves overall yield compared to traditional methods. This advancement is particularly important for industrial applications, where cost-effective and efficient production is paramount. The study also provided detailed characterization data, including NMR and mass spectrometry, to ensure the reproducibility of the synthetic protocol.

Beyond its immediate applications, researchers have begun to investigate the broader pharmacological potential of 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole. Preliminary in vitro studies suggest that the compound may exhibit anti-inflammatory and neuroprotective properties, although further validation is required. These findings underscore the versatility of this molecule and its potential to serve as a multifunctional agent in both materials science and medicine.

In conclusion, the recent advancements in the study of 9-(3'-(4,6-diphenyl-1,3,5-triazin-2-yl)biphenyl-3-yl)-9H-carbazole (CAS: 1106730-56-6) highlight its multifaceted potential across various domains. From optoelectronics to cancer therapy, this compound continues to inspire innovative research and development efforts. Future studies are expected to delve deeper into its mechanistic pathways and explore new applications, further solidifying its role as a cornerstone in chemical biology and pharmaceutical sciences.